1-(4-Chloro-3-fluorophenyl)cyclobutanecarboxylic Acid

• IUPAC Name: 1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C11H10ClFO2/c12-8-3-2-7(6-9(8)13)11(10(14)15)4-1-5-11/h2-3,6H,1,4-5H2,(H,14,15)
• InChI Key: FKJNQERDZQULBU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=CC(=C(C=C2)Cl)F)C(=O)O
• Molecular Formula: C11H10ClFO2
• Molecular Weight: 228.65 g/mol

Description

1-(4-Chloro-3-fluorophenyl)cyclobutanecarboxylic Acid is a chemical compound with the CAS Number: 1314667-58-7. It has a molecular weight of 228.65. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC Name for this compound is this compound. The InChI Code for this compound is 1S/C11H10ClFO2/c12-8-3-2-7 (6-9 (8)13)11 (10 (14)15)4-1-5-11/h2-3,6H,1,4-5H2, (H,14,15).

Scientific Research Applications

Fluorescent Chemosensors : Research on compounds like 4-Methyl-2,6-diformylphenol, which share functional similarities with the query compound, highlights their utility in developing chemosensors for various analytes. Such chemosensors exhibit high selectivity and sensitivity, indicating that structurally similar compounds could be explored for similar applications (Roy, 2021).

Environmental and Health Impacts of Fluorinated Compounds : Studies on fluorinated alternatives to long-chain perfluoroalkyl carboxylic acids (PFCAs) and perfluoroalkane sulfonic acids (PFSAs) delve into the environmental releases, persistence, and exposure risks of these chemicals. These insights underscore the importance of assessing the environmental and health safety of related fluorinated compounds (Wang et al., 2013).

Synthetic Applications : Research detailing practical syntheses of fluorinated biphenyls, such as the synthesis of 2-Fluoro-4-bromobiphenyl, a precursor for anti-inflammatory materials, underscores the relevance of fluorinated compounds in pharmaceutical synthesis and materials science. This suggests potential synthetic applications for 1-(4-Chloro-3-fluorophenyl)cyclobutanecarboxylic Acid in developing novel therapeutic agents or materials (Qiu et al., 2009).

Toxicity Studies : Investigations into the toxicity of fluorophores used in molecular imaging provide crucial data on the safety profile of similar compounds. Understanding the toxicity and safe use of such compounds is vital for their application in biomedical research and diagnostics (Alford et al., 2009).

Biocatalyst Inhibition by Carboxylic Acids : Studies exploring the inhibition of biocatalysts by carboxylic acids shed light on the metabolic impacts of these compounds. This research is relevant for considering the biochemical interactions and potential therapeutic applications of structurally related carboxylic acids (Jarboe et al., 2013).

Safety and Hazards

The safety information for this compound includes several hazard statements: H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501. The compound is labeled with the GHS07 pictogram and the signal word "Warning".